4-(1H-imidazol-1-yl)-3-nitrobenzoic acid hydrochloride
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Overview
Description
“4-(1H-imidazol-1-yl)-3-nitrobenzoic acid hydrochloride” is a chemical compound that contains an imidazole ring, which is a five-membered heterocyclic moiety . The imidazole ring is known to show both acidic and basic properties and is highly soluble in water and other polar solvents . This compound is a derivative of 1, 3-diazole .
Molecular Structure Analysis
The molecular structure of “4-(1H-imidazol-1-yl)-3-nitrobenzoic acid hydrochloride” consists of an imidazole ring attached to a benzoic acid group . The empirical formula is C10H8N2O2 and the molecular weight is 188.18 .Scientific Research Applications
Anti-Candida Activity
The compound has been found to have significant anti-Candida activity. In a study, it was found that certain new oximes of this compound exhibited better anti-Candida profiles than fluconazole . Specifically, compound 5j, namely (E)-3-(1H-imidazol-1-yl)-1-phenylpropan-1-one O-4-chlorobenzoyl oxime, emerged as the most active congener, with a MIC value of 0.0054 µmol/mL, being more potent than both fluconazole and miconazole .
Synthesis of Complexes
The compound has been used in the synthesis of complexes. Two complexes Mn(H2O)4(L1)22 (1) and {[Zn(L1)(bz)2]}n (2) (L1 = bis(4-(1H-imidazol-1-yl)phenyl) methanone, Hbz = benzoic acid) were synthesized under solvothermal conditions . These complexes were characterized by IR, elemental, and single crystal X-ray diffraction analyses .
Production of Di- and Tri-substituted Imidazolones
The compound has been used in the production of di- and tri-substituted imidazolones . This reaction has been used a number of times in the production of these compounds .
Anti-Bacterial Activity
The compound has been found to have significant anti-bacterial activity. Particularly, certain compounds showed significant activity against E. coli . Compound 2j exhibited marked activity also against S. aureus and B. subtillis .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Therefore, the targets could be diverse and dependent on the specific biological activity.
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to different biological effects .
Biochemical Pathways
Given the broad range of biological activities of imidazole derivatives, it can be inferred that multiple pathways could be affected .
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents, which could influence its absorption and distribution .
Result of Action
Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that their effects at the molecular and cellular level could be diverse .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-(1H-imidazol-1-yl)-3-nitrobenzoic acid hydrochloride. For instance, the compound’s solubility in water and other polar solvents could affect its distribution in the body and its interaction with targets . Additionally, factors such as pH and temperature could potentially influence the compound’s stability and activity.
properties
IUPAC Name |
4-imidazol-1-yl-3-nitrobenzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O4.ClH/c14-10(15)7-1-2-8(9(5-7)13(16)17)12-4-3-11-6-12;/h1-6H,(H,14,15);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDNPZXIUINEQGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])N2C=CN=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1171571-17-7 |
Source
|
Record name | 4-(1H-imidazol-1-yl)-3-nitrobenzoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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